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Compound of Interest

Compound Name: 5-Methylisochroman

Cat. No.: B13035673

For Researchers, Scientists, and Drug Development Professionals
Introduction

Isochromans are a class of bicyclic ether heterocyclic compounds that form the core structure
of various natural products and pharmacologically active molecules. Their derivatives have
garnered significant interest in medicinal chemistry due to their diverse biological activities,
including potential applications as anticancer, antimicrobial, and anti-inflammatory agents. This
technical guide focuses on the physical and chemical properties of a specific derivative, 5-
Methylisochroman. Due to the limited availability of experimental data for this particular
compound, this guide supplements known information with data from closely related analogs
and general characteristics of the isochroman scaffold.

Physicochemical Properties

Quantitative data for 5-Methylisochroman is not readily available in public databases.
However, information for the closely related isomer, 4-Methylisochroman, provides valuable
reference points.
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Value (for 4-
Property . Data Source
Methylisochroman)

Molecular Formula C10H120 GSRS
Molecular Weight 148.2 g/mol GSRS
Stereochemistry Racemic GSRS

Note: The data presented above is for 4-Methylisochroman and is used as a proxy due to the
absence of specific data for 5-Methylisochroman.

Spectral Data

Detailed spectral data for 5-Methylisochroman is not published. However, the expected
characteristic signals can be inferred from the general knowledge of the isochroman structure
and the presence of a methyl group on the aromatic ring.

IH NMR:

Aromatic Protons: Signals in the range of 6 6.8-7.2 ppm. The substitution pattern will
influence the multiplicity.

Methylene Protons (-CH2-O-): A singlet or AB quartet around 6 4.5-5.0 ppm.

Methylene Protons (-CH2-Ar): A triplet around 6 2.8-3.0 ppm.

Methyl Protons (-CHs): A singlet around & 2.2-2.4 ppm.

1BC NMR:

Aromatic Carbons: Signals in the range of  120-140 ppm.

Methylene Carbon (-CH2-O-): A signal around & 65-70 ppm.

Methylene Carbon (-CHz-Ar): A signal around & 25-30 ppm.

Methyl Carbon (-CHs): A signal around & 15-20 ppm.
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Infrared (IR) Spectroscopy:

C-H stretching (aromatic): ~3000-3100 cm~1

C-H stretching (aliphatic): ~2850-3000 cm™1

C-O-C stretching (ether): ~1050-1150 cm~1

C=C stretching (aromatic): ~1450-1600 cm~1
Mass Spectrometry (MS):
e Molecular lon (M*): Expected at m/z = 148.

o Fragmentation: Common fragmentation patterns for isochromans involve the loss of
fragments from the dihydro-pyran ring. A prominent fragment would likely be observed from
benzylic cleavage.

Experimental Protocols

While a specific protocol for the synthesis of 5-Methylisochroman is not detailed in the
available literature, a general and widely applicable method for the synthesis of isochroman
derivatives is the oxa-Pictet-Spengler reaction.

General Synthesis of Isochromans via Oxa-Pictet-Spengler Reaction

This method involves the acid-catalyzed cyclization of a -arylethyl alcohol with an aldehyde or
ketone. For the synthesis of 5-Methylisochroman, the starting materials would be 2-(2-
methylphenyl)ethanol and formaldehyde.

Materials:
e 2-(2-methylphenyl)ethanol
o Formaldehyde (or paraformaldehyde)

e Anhydrous acid catalyst (e.g., p-toluenesulfonic acid, trifluoroacetic acid)
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Anhydrous, non-polar solvent (e.g., toluene, dichloromethane)

Sodium bicarbonate solution (for workup)

Anhydrous magnesium sulfate (for drying)

Silica gel for column chromatography

Procedure:

To a solution of 2-(2-methylphenyl)ethanol in the chosen anhydrous solvent, add
formaldehyde (or paraformaldehyde).

¢ Add the acid catalyst to the reaction mixture.

e The reaction is typically stirred at room temperature or gently heated, and the progress is
monitored by thin-layer chromatography (TLC).

o Upon completion, the reaction is quenched by the addition of a saturated sodium
bicarbonate solution.

e The organic layer is separated, and the aqueous layer is extracted with the organic solvent.

o The combined organic layers are washed with brine, dried over anhydrous magnesium
sulfate, and the solvent is removed under reduced pressure.

e The crude product is purified by silica gel column chromatography to yield 5-
Methylisochroman.

Characterization: The structure of the synthesized 5-Methylisochroman would be confirmed
using standard spectroscopic methods (*H NMR, 13C NMR, IR, and MS) as detailed in the
spectral data section.

Biological Activity of Isochroman Derivatives

Specific biological activities for 5-Methylisochroman have not been reported. However, the
isochroman scaffold is present in numerous compounds with a wide range of pharmacological
effects. Isochroman derivatives have been reported to exhibit:
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e Anticancer Activity: Some derivatives have shown cytotoxicity against various cancer cell
lines.

o Antimicrobial Activity: Antibacterial and antifungal properties have been observed in several
isochroman-containing compounds.

» Anti-inflammatory Effects: Certain derivatives have demonstrated the ability to modulate
inflammatory pathways.

e Antioxidant Properties: The isochroman ring system can be found in some natural
antioxidants.

The biological profile of 5-Methylisochroman would require specific screening and
investigation. The methyl substitution at the 5-position on the aromatic ring could influence its
lipophilicity and steric interactions with biological targets, potentially leading to unique
pharmacological properties compared to other derivatives.

Visualizations

As no specific signaling pathways involving 5-Methylisochroman have been identified, the
following diagram illustrates a general experimental workflow for its synthesis and
characterization.
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Click to download full resolution via product page
Caption: General workflow for the synthesis and characterization of 5-Methylisochroman.
Conclusion

5-Methylisochroman is a derivative of the pharmacologically relevant isochroman scaffold.
While specific experimental data for this compound is scarce, this guide provides an overview
of its expected physicochemical properties, spectral characteristics, and a plausible synthetic
route based on established methods for this class of compounds. The diverse biological
activities of isochroman derivatives suggest that 5-Methylisochroman could be a valuable
target for further investigation in drug discovery and development programs. Future research
should focus on the synthesis, detailed characterization, and biological evaluation of this
specific molecule to fully elucidate its potential.

 To cite this document: BenchChem. [5-Methylisochroman: A Technical Guide to its
Physicochemical Properties and Synthetic Methodologies]. BenchChem, [2025]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b13035673#physical-and-
chemical-properties-of-5-methylisochroman]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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